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Compound of Interest

Compound Name: UBP512

CAS No.: 1333112-78-9

Cat. No.: B611533

Get Quote

Abstract
This guide details the pharmacological application of UBP512 (9-iodophenanthrene-3-

carboxylic acid), a subtype-selective NMDA receptor (NMDAR) modulator, in whole-cell patch-

clamp electrophysiology. Unlike traditional competitive antagonists, UBP512 displays a unique

allosteric profile: it acts as a potentiator (positive allosteric modulator) at GluN2A-containing

receptors and an inhibitor (negative allosteric modulator) at GluN2C- and GluN2D-containing

receptors.[1][2] This distinct duality makes UBP512 a critical tool for dissecting the functional

contribution of specific NMDAR subunits in native neuronal circuits, particularly when

distinguishing synaptic (GluN2A-rich) from extrasynaptic or interneuronal (GluN2C/D-rich)

currents.

Compound Profile & Mechanism of Action[2][3][4]
Chemical & Pharmacological Identity
UBP512 is a phenanthrene derivative developed to target the allosteric sites of the NMDAR

ligand-binding domain (LBD), distinct from the glutamate/glycine orthosteric sites and the pore-

blocking sites (e.g., Mg²⁺, MK-801).
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Property Specification

Chemical Name 9-iodophenanthrene-3-carboxylic acid

CAS Number 1333112-78-9

Molecular Weight 348.14 g/mol

Primary Target NMDA Receptor (GluN2 Subunit Selective)

Solubility
Soluble in DMSO (up to 100 mM); insoluble in

water.

Appearance Off-white to yellow solid

Selectivity Profile
The utility of UBP512 lies in its subunit-dependent polarity of action.[1] It does not simply block

all NMDARs; it modulates them differentially.[1][3]

Receptor Subtype Effect of UBP512 Potency / Efficacy

GluN1/GluN2A Potentiation (PAM)
Weak to Modest (~125%

response at 300 µM)

GluN1/GluN2B No Effect / Weak Inhibition
Negligible at working

concentrations

GluN1/GluN2C Inhibition (NAM)
IC₅₀ ≈ 51 µM (Max inhibition

~70%)

GluN1/GluN2D Inhibition (NAM)
IC₅₀ ≈ 46 µM (Max inhibition

~72%)

AMPA/Kainate No Activity > 300 µM selectivity
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Expert Insight: The "potentiator" effect on GluN2A is relatively weak compared to its inhibitory

effect on GluN2C/D. Therefore, UBP512 is most robustly used as a functional filter to suppress

GluN2C/D components while preserving (or slightly enhancing) GluN2A currents.

Mechanism of Action Diagram
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Caption: Differential allosteric modulation of NMDA receptor subtypes by UBP512.

Experimental Design & Preparation
Stock Solution Preparation
UBP512 is hydrophobic. Proper handling is required to prevent precipitation in aqueous

buffers.

Solvent: 100% Anhydrous DMSO (Dimethyl sulfoxide).
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Concentration: Prepare a 50 mM or 100 mM master stock.

Example: Dissolve 10 mg of UBP512 (MW 348.14) in ~287 µL DMSO for 100 mM.

Storage: Aliquot into light-protective tubes (amber) and store at -20°C. Stable for >6 months.

Avoid freeze-thaw cycles.

Working Solutions (ACSF)
Target Concentration:50 µM – 100 µM is the standard range for slice electrophysiology to

ensure robust inhibition of GluN2C/D.

Preparation: Dilute the DMSO stock 1:1000 (or greater) directly into carbogenated Artificial

Cerebrospinal Fluid (ACSF) immediately before use.

Vehicle Control: Ensure your control ACSF contains the same concentration of DMSO (e.g.,

0.1%) to rule out solvent effects.

Solubility Check: Vortex vigorously. If the solution appears cloudy, sonicate briefly. UBP512
may precipitate in high-phosphate buffers; standard ACSF is usually compatible.

Detailed Protocol: Whole-Cell Patch-Clamp
Recording
Objective
To isolate and identify GluN2C/D-mediated components of NMDAR currents in acute brain

slices (e.g., hippocampal interneurons or cerebellar granule cells).

Slice Preparation
Prepare acute slices (300 µm) using standard protective cutting solutions (e.g., NMDG-based

or sucrose-based) to preserve interneuron health, as GluN2C/D subunits are often enriched in

these populations.

Recording Configuration
Rig: Whole-cell voltage clamp.
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Internal Solution: Cesium-based (Cs-Gluconate or Cs-Methanesulfonate) to block K⁺

channels and improve space clamp.

Add: QX-314 (5 mM) to block voltage-gated Na⁺ channels intracellularly.

External Solution (ACSF):

Magnesium: Use Mg²⁺-free ACSF OR hold the cell at +40 mV to relieve the Mg²⁺ block of

NMDARs.

Isolation Cocktail: Add NBQX (10 µM) to block AMPA/Kainate receptors and Picrotoxin (50

µM) to block GABA_A receptors.

Experimental Workflow
Step 1: Establish Baseline NMDAR Current

Clamp neuron at -70 mV (if Mg²⁺-free) or +40 mV (if physiological Mg²⁺).

Stimulate presynaptic fibers (electrical) or apply exogenous NMDA (puff/bath) to elicit a

stable inward (or outward at +40mV) current.

Record a stable baseline for 5–10 minutes. Ensure series resistance (Rs) changes <10%.

Step 2: Wash-in of UBP512
Switch perfusion to ACSF + 50–100 µM UBP512.

Perfuse for 5–8 minutes to ensure complete tissue penetration.

Monitor the amplitude of the evoked NMDAR current.

Step 3: Analysis of Modulation
Scenario A (GluN2A Dominant): If the current is primarily GluN2A (e.g., CA1 pyramidal cell

synapse), you will observe no change or a slight increase (potentiation).

Scenario B (GluN2C/D Dominant): If the current is GluN2C/D mediated (e.g., certain

interneurons), you will observe a significant reduction (30–70% block).
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Scenario C (GluN2B Dominant): Current remains stable (UBP512 has minimal effect on 2B).

Use Ifenprodil (3 µM) subsequently to confirm 2B presence.

Step 4: Washout
Switch back to control ACSF.

Wash for 10–15 minutes. UBP512 effects are generally reversible, though washout can be

slow due to lipophilicity.

Workflow Diagram
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Caption: Experimental workflow for dissecting NMDAR currents using UBP512.

Data Analysis & Interpretation
When analyzing the data, calculate the Modulation Index (MI):

MI < -30%: Indicates significant presence of functional GluN2C or GluN2D subunits.

MI > 0% to +20%: Suggests GluN2A dominance (positive modulation).

MI ≈ 0%: Suggests GluN2B dominance (or mixed 2A/2B without 2C/2D).

Note: To distinguish GluN2A (potentiated) from GluN2B (neutral), you must use UBP512 in

conjunction with a GluN2B-selective antagonist like Ifenprodil or Ro 25-6981.

Troubleshooting
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Issue Probable Cause Solution

Precipitation in Bath
Concentration too high or cold

ACSF.

Do not exceed 100 µM. Ensure

ACSF is at RT or 30°C.

Sonicate stock before dilution.

No Effect Observed
Target receptors are GluN2B

or mixed.[4]

Verify subunit expression in

your cell type. Use positive

controls (e.g., Ifenprodil for

2B).

Run-down of Current NMDAR run-down (metabolic).

Supplement internal solution

with ATP (4 mM) and GTP (0.3

mM). Keep baseline recording

short (<10 min).

Slow Washout Lipophilicity of UBP512.

Increase washout flow rate.

Use BSA (0.5 mg/mL) in wash

ACSF to scavenge the drug.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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